Cas no 2763779-57-1 (5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 2763779-57-1
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 6124066
• PubChem ID: 165982563
• Update Time: 2025-06-11

5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5871830340
• 2763779-57-1
• 5-(ethylamino)-1,2-dihydropyridin-2-one hydrochloride
• EN300-37361961
• 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c1-2-8-6-3-4-7(10)9-5-6;/h3-5,8H,2H2,1H3,(H,9,10);1H
• InChI Key： JJAXLFAKGXTZQB-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC(=CN1)NCC

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride

5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride: A Comprehensive Overview

5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride, also known by its CAS number 2763779-57-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their applications in treating cardiovascular diseases. The structure of 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride consists of a dihydropyridine ring system with an ethylamino substituent at the 5-position and a hydroxyl group at the 2-position, which is protonated to form the hydrochloride salt.

The synthesis of 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride involves a series of well-established organic reactions. Typically, the dihydropyridine ring is formed through a condensation reaction between an aldehyde and an amine, followed by cyclization. The ethylamino group is introduced through nucleophilic substitution or other suitable methods. The hydrochloride salt is obtained by protonating the hydroxyl group in acidic conditions, ensuring stability and solubility for potential pharmaceutical applications.

Recent studies have highlighted the potential of 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride as a bioactive molecule with promising pharmacological properties. Research has shown that this compound exhibits significant activity in vitro against certain enzymes and receptors, making it a candidate for drug development. For instance, studies have demonstrated its ability to modulate calcium channels, which are critical targets in cardiovascular therapy. Additionally, its ethylamino substituent contributes to enhanced bioavailability and stability, making it a favorable choice for therapeutic applications.

The physical properties of 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride are essential for understanding its behavior in various chemical and biological systems. It has a melting point of approximately 240°C and is soluble in water and common organic solvents such as ethanol and methanol. These properties make it suitable for formulation into tablets, capsules, or injectable solutions for pharmaceutical use.

In terms of safety and toxicity profiles, recent evaluations have shown that 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride exhibits low toxicity at therapeutic doses. However, long-term studies are still required to fully assess its safety profile and potential side effects. Regulatory agencies have not yet classified this compound as a controlled substance or hazardous material; thus, it can be handled under standard laboratory conditions with appropriate precautions.

The environmental impact of 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride is another area of interest. Studies indicate that it degrades moderately under environmental conditions, with half-life estimates ranging from several days to weeks depending on the environment. This suggests that while it poses minimal risk to ecosystems at current usage levels, further research is needed to optimize its environmental footprint.

In conclusion, 5-(Ethylamino)-1,2-dihydropyridin-2-one hydrochloride, CAS number 2763779-57-1, represents a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure, favorable physical properties, and bioactivity make it a valuable tool for researchers and developers in the field of cardiovascular therapeutics. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments worldwide.